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Compound of Interest

Compound Name: Fluroxypyr-butometyl

Cat. No.: B141213 Get Quote

An In-depth Exploration of the Synthesis, Mode of Action, and Toxicological Profile of a Key

Synthetic Auxin Herbicide

Fluroxypyr, a prominent member of the synthetic auxin herbicide family, has played a significant

role in post-emergence broadleaf weed control since its introduction. This technical guide

delves into the discovery and developmental history of fluroxypyr, providing researchers,

scientists, and drug development professionals with a comprehensive understanding of its

chemical synthesis, mechanism of action, toxicological and environmental profile, and the

experimental methodologies underpinning its characterization.

Developmental History and Key Milestones
The development of fluroxypyr can be traced back to the extensive research and development

efforts in the field of synthetic auxin herbicides, which began with the discovery of 2,4-D during

World War II. Fluroxypyr was developed by Dow Chemical (now Corteva Agriscience). While a

precise, publicly available timeline is not fully disclosed, the developmental history can be

framed by key patent filings and its commercial introduction. The herbicidal activity of fluroxypyr

is described in The Pesticide Manual, Fourteenth Edition.[1] Commercial formulations, such as

Starane™, are emulsifiable concentrates of the fluroxypyr meptyl ester.[2]

Chemical Synthesis and Properties
Fluroxypyr is chemically known as [(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic acid.[1]

It is a white solid with a melting point of 232-233°C and a water solubility of 91 mg/L at 20°C.[3]
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For commercial applications, it is often formulated as its 1-methylheptyl ester (fluroxypyr-

meptyl) to enhance its foliar uptake.[3]

The synthesis of fluroxypyr is a multi-step process that begins with halogenated pyridines.[4] A

common synthetic route starts with pentachloropyridine. This is reacted with potassium fluoride

to yield 3,5-dichloro-2,4,6-trifluoropyridine. Subsequent ammonation and hydrolysis produce 4-

amino-3,5-dichloro-6-fluoro-2-pyridinol. Finally, this intermediate is alkylated with a

chloroacetate ester, followed by transesterification to yield the desired fluroxypyr ester.[5]

Mode of Action: Mimicking a Plant's Own Growth
Regulator
Fluroxypyr is a synthetic auxin herbicide, meaning it mimics the action of the natural plant

hormone auxin (indole-3-acetic acid or IAA).[6][7] This mimicry leads to a cascade of events

within susceptible plants, ultimately causing uncontrolled growth and death.

The Auxin Signaling Pathway
The primary mechanism of auxin action, and by extension fluroxypyr, involves the

SCFTIR1/AFB ubiquitin-ligase complex.[1][4][6] In the absence of auxin, Aux/IAA proteins act

as transcriptional repressors by binding to Auxin Response Factors (ARFs), preventing the

transcription of auxin-responsive genes.

When auxin (or a synthetic auxin like fluroxypyr) is present, it acts as a "molecular glue,"

promoting the interaction between the TIR1/AFB F-box protein (the auxin receptor) and the

Aux/IAA repressor proteins. This binding event targets the Aux/IAA proteins for ubiquitination

and subsequent degradation by the 26S proteasome. The degradation of the Aux/IAA

repressors liberates the ARF transcription factors, allowing them to activate the expression of

auxin-responsive genes. This leads to a variety of downstream effects, including cell

elongation, division, and differentiation, which, when uncontrolled, result in the herbicidal

effects.
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Figure 1: Simplified diagram of the fluroxypyr-mediated auxin signaling pathway.

Quantitative Data Summary
The following tables summarize key quantitative data for fluroxypyr regarding its herbicidal

efficacy, toxicological profile, and environmental fate.

Table 1: Herbicidal Efficacy of Fluroxypyr
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Target Weed(s)
Application
Rate
(Product/acre)

Application
Rate (Active
Ingredient/acre
)

Control
Efficiency (%)

Crop

Annual and

perennial

broadleaf weeds

6 to 23 ounces ~0.5 pounds Not specified Rights-of-way[3]

Various

broadleaf weeds

2-2.5 L/ha

(Fluroxypyr 20%

EC)

Not specified 85.77 - 90.68 Wheat[8][9]

Lepyrodiclis

holosteoides

2.5 L/ha

(Fluroxypyr 20%

EC)

Not specified >63.68 Wheat[8][9]

Kochia,

bedstraw,

common

sunflower,

volunteer flax

0.4 to 1.4 pints Not specified Not specified
Non-crop

land[10]

Weeds in oil

palm

0.9 L/ha

(fluroxypyr-

meptyl)

Not specified 74
Oil Palm[11][12]

[13]

Table 2: Toxicological Profile of Fluroxypyr
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Test Organism Endpoint Value Toxicity Class

Rat Acute Oral LD50 >5,000 mg/kg[3] Practically Non-toxic

Rat Acute Oral LD50 2,405 mg/kg[3] Slightly Toxic

Rat Acute Dermal LD50 >2,000 mg/kg[3] Practically Non-toxic

Rat Acute Inhalation LC50 >2,000 mg/m³[3] Practically Non-toxic

Bobwhite Quail Acute Oral LD50 >2,000 mg/kg Practically Non-toxic

Mallard Duck Acute Oral LD50 >2,000 mg/kg Practically Non-toxic

Bluegill Sunfish 96-hour LC50 >14.3 mg/L[3] Practically Non-toxic

Rainbow Trout 96-hour LC50 13.4 to >100 mg/L[3]
Slightly to Practically

Non-toxic

Daphnia magna 48-hour EC50 >100 mg/L[3] Practically Non-toxic

Eastern Oyster

(fluroxypyr acid)
96-hour LC50/EC50 0.068 mg/L[3] Highly Toxic

Eastern Oyster

(fluroxypyr 1-

methyleptyl ester)

96-hour LC50/EC50 51 mg/L[3] Slightly Toxic

Grass Shrimp 96-hour LC50/EC50 >120 mg/L[3] Practically Non-toxic

Table 3: Environmental Fate of Fluroxypyr
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Parameter Value Conditions

Soil Half-life (aerobic) 36 days (typical)[3] Not specified

Soil Half-life (aerobic) 28 to 78 days Laboratory study[2]

Soil Half-life (aerobic) < 30 days EPA assessment[14]

Aquatic Half-life (aerobic) ~3 days EPA assessment[14]

Hydrolysis Half-life (fluroxypyr-

MHE)
3 days pH 9[15]

Hydrolysis Half-life (fluroxypyr-

MHE)
450 days pH 7[15]

Major Metabolites

Fluroxypyr-pyridinol (F-P),

Fluroxypyr-methoxypyridine (F-

MP)[2]

Soil

F-P Half-life 10 ± 5 days Soil[2]

F-MP Degradation Not significantly degraded Soil[2]

Experimental Protocols
The registration and characterization of a herbicide like fluroxypyr require a battery of

standardized tests conducted under Good Laboratory Practice (GLP) to ensure data quality

and integrity. These studies generally follow guidelines set by international bodies such as the

Organisation for Economic Co-operation and Development (OECD).

Herbicide Efficacy and Phytotoxicity Trials
Objective: To determine the effective application rates of fluroxypyr for controlling target weed

species and to assess its safety to the intended crops.

Methodology (based on general herbicide trial guidelines):

Trial Design: Randomized complete block design with at least four replications.

Plot Size: Minimum of 10 square meters.
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Treatments: Fluroxypyr applied at a range of doses, including the proposed label rate (N)

and twice the label rate (2N) for phytotoxicity assessment. An untreated control is included

for comparison.

Application: Applied using calibrated spray equipment to ensure uniform coverage.

Data Collection:

Weed control efficacy is assessed visually as a percentage of control compared to the

untreated plot at regular intervals after application.

Crop phytotoxicity is evaluated visually for symptoms such as stunting, chlorosis, or

necrosis.

Crop yield is measured at harvest to determine any impact on productivity.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.

Toxicological Studies
Objective: To assess the potential hazards of fluroxypyr to human health and non-target

organisms.

Methodology (example based on OECD Test Guideline 408 for 90-day oral toxicity):

Test System: Wistar rats (10 animals per sex per group).

Administration: The test substance (fluroxypyr) is administered daily via oral gavage at three

or more dose levels, plus a control group.

Duration: 90 days.

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food

consumption are recorded weekly.

Clinical Pathology: Hematology and clinical biochemistry parameters are analyzed at the end

of the study.
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Pathology: A full necropsy is performed on all animals. Organs are weighed, and tissues are

examined microscopically.

Environmental Fate Studies
Objective: To determine the persistence and degradation of fluroxypyr in the environment.

Methodology (example based on OECD Test Guideline 307 for aerobic and anaerobic

transformation in soil):

Test System: Two or more different soil types are used.

Application: Radiolabeled (e.g., ¹⁴C) fluroxypyr is applied to the soil samples.

Incubation: Samples are incubated under controlled temperature, moisture, and aerobic or

anaerobic conditions.

Sampling: Soil samples are taken at various time intervals.

Analysis: The concentration of the parent compound and its degradation products are

determined using techniques such as high-performance liquid chromatography (HPLC) and

liquid scintillation counting.

Data Analysis: The rate of degradation is calculated to determine the half-life (DT50) of

fluroxypyr in soil.
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Figure 2: A generalized workflow for the development and registration of a herbicide like
fluroxypyr.

Conclusion
Fluroxypyr stands as a testament to the continued innovation in the field of synthetic auxin

herbicides. Its development has provided an effective tool for the selective control of broadleaf

weeds in a variety of agricultural and non-crop settings. A thorough understanding of its
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discovery, synthesis, mode of action, and toxicological profile, as detailed in this guide, is

crucial for its responsible and effective use, as well as for the future development of new

herbicidal technologies. The data presented underscores the importance of a rigorous, multi-

faceted experimental approach in characterizing the safety and efficacy of such compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141213#discovery-and-developmental-history-of-
fluroxypyr-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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